Cas no 1343339-45-6 (2-(2-Fluoro-5-methyl-phenoxy)acetonitrile)

• Product Name: 2-(2-Fluoro-5-methyl-phenoxy)acetonitrile
• CAS No: 1343339-45-6
• MF: C₉H₈FNO
• MW: 165.164325714111
• MDL: MFCD18911511
• CID: 5159232
• Update Time: 2026-03-04

2-(2-Fluoro-5-methyl-phenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-5-methyl-phenoxy)acetonitrile
• 2-(2-fluoro-5-methylphenoxy)acetonitrile

• MDL： MFCD18911511
• Inchi： 1S/C9H8FNO/c1-7-2-3-8(10)9(6-7)12-5-4-11/h2-3,6H,5H2,1H3
• InChI Key： PYIPJEKKMVNDID-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=CC=1OCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2.1
• Topological Polar Surface Area: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Fluoro-5-methyl-phenoxy)acetonitrile

Recent Advances in the Study of 2-(2-Fluoro-5-methyl-phenoxy)acetonitrile (CAS: 1343339-45-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Fluoro-5-methyl-phenoxy)acetonitrile (CAS: 1343339-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the fluoro and methyl substituents on the phenyl ring, make it a promising candidate for further investigation.

Recent studies have highlighted the role of 2-(2-Fluoro-5-methyl-phenoxy)acetonitrile as a key intermediate in the synthesis of biologically active molecules. For instance, researchers have utilized this compound in the development of novel kinase inhibitors, which are of particular interest in oncology and inflammatory diseases. The presence of the nitrile group in the molecule allows for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties. This versatility underscores the compound's importance in medicinal chemistry.

In addition to its synthetic utility, 2-(2-Fluoro-5-methyl-phenoxy)acetonitrile has demonstrated promising biological activity in preclinical studies. Recent reports indicate that derivatives of this compound exhibit potent inhibitory effects against specific enzyme targets, such as tyrosine kinases and phosphodiesterases. These findings suggest potential applications in the treatment of cancers, autoimmune disorders, and neurodegenerative diseases. However, further studies are needed to elucidate the compound's mechanism of action and optimize its pharmacokinetic and pharmacodynamic profiles.

The synthesis of 2-(2-Fluoro-5-methyl-phenoxy)acetonitrile has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes. For example, catalytic methods using transition metals or organocatalysts have been employed to improve yield and reduce waste. These innovations not only enhance the scalability of the compound's production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite the progress made, challenges remain in the development of 2-(2-Fluoro-5-methyl-phenoxy)acetonitrile-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed to fully realize the compound's potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate preclinical findings into clinical applications. Future research directions may include structure-activity relationship (SAR) studies, formulation optimization, and in vivo efficacy testing.

In conclusion, 2-(2-Fluoro-5-methyl-phenoxy)acetonitrile (CAS: 1343339-45-6) represents a valuable scaffold in chemical biology and drug discovery. Its synthetic versatility, biological activity, and potential therapeutic applications make it a compound of significant interest. Continued research and development efforts are expected to yield new insights and innovations, paving the way for the next generation of pharmaceuticals. This briefing underscores the importance of interdisciplinary collaboration and the need for further investigation to unlock the full potential of this promising molecule.